Cas no 55770-98-4 (Ethanone, 1-[3,6-dimethyl-5-(2-methyl-2-butenyl)-3-cyclohexen-1-yl]-)

• Product Name: Ethanone, 1-[3,6-dimethyl-5-(2-methyl-2-butenyl)-3-cyclohexen-1-yl]-
• CAS No: 55770-98-4
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 350943
• PubChem ID: 71363961
• Update Time: 2025-04-19

Ethanone, 1-[3,6-dimethyl-5-(2-methyl-2-butenyl)-3-cyclohexen-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3,6-dimethyl-5-(2-methyl-2-butenyl)-3-cyclohexen-1-yl]-
• 1-[3,6-dimethyl-5-(2-methylbut-2-enyl)cyclohex-3-en-1-yl]ethanone
• DTXSID80787463
• 1-[3,6-Dimethyl-5-(2-methylbut-2-en-1-yl)cyclohex-3-en-1-yl]ethan-1-one
• 55770-98-4

• Inchi： 1S/C15H24O/c1-6-10(2)7-14-8-11(3)9-15(12(14)4)13(5)16/h6,8,12,14-15H,7,9H2,1-5H3
• InChI Key： QZTMQJOSKOROBE-UHFFFAOYSA-N
• SMILES： O=C(C)C1CC(C)=CC(CC(=CC)C)C1C

Computed Properties

• Exact Mass: 220.18282
• Monoisotopic Mass: 220.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07